N-methyl-2-[4-[(4-methylquinazolin-2-yl)methoxy]phenoxy]acetamide

• IUPAC Name: N-methyl-2-[4-[(4-methylquinazolin-2-yl)methoxy]phenoxy]acetamide
• InChI: InChI=1S/C19H19N3O3/c1-13-16-5-3-4-6-17(16)22-18(21-13)11-24-14-7-9-15(10-8-14)25-12-19(23)20-2/h3-10H,11-12H2,1-2H3,(H,20,23)
• InChI Key: JAPNDYXQNHAQBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC2=CC=CC=C12)COC3=CC=C(C=C3)OCC(=O)NC
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

N-methyl-2-[4-[(4-methylquinazolin-2-yl)methoxy]phenoxy]acetamide is a compound that belongs to the class of quinazoline derivatives. Quinazoline derivatives are known for their broad spectrum of biological activities, including antifungal, antiviral, antidiabetic, anticancer, anti-inflammatory, antibacterial, and antioxidant properties . This compound, with its unique structure, has garnered interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-methyl-2-[4-[(4-methylquinazolin-2-yl)methoxy]phenoxy]acetamide typically involves the reaction of 4-methylquinazoline with appropriate reagents to introduce the methoxy and phenoxy groups. The reaction conditions often include the use of solvents like acetic acid and catalysts to facilitate the reaction .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

N-methyl-2-[4-[(4-methylquinazolin-2-yl)methoxy]phenoxy]acetamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or introduce hydrogen.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and pH to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinazoline derivatives with additional oxygen-containing groups, while substitution reactions may introduce different functional groups to the phenoxy or methoxy moieties .

Scientific Research Applications

N-methyl-2-[4-[(4-methylquinazolin-2-yl)methoxy]phenoxy]acetamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential therapeutic effects in treating various diseases.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of N-methyl-2-[4-[(4-methylquinazolin-2-yl)methoxy]phenoxy]acetamide involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors involved in disease processes, leading to therapeutic effects. The exact molecular targets and pathways can vary depending on the specific application and biological context .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other quinazoline derivatives such as:

• Erlotinib
• Afatinib
• Gefitinib
• Prazosin
• Vandetanib

Uniqueness

Its combination of methoxy and phenoxy groups attached to the quinazoline core differentiates it from other quinazoline derivatives .